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molecular formula C9H6Cl2N2O B3043801 N-(2,6-dichloro-4-cyanophenyl)acetamide CAS No. 927676-49-1

N-(2,6-dichloro-4-cyanophenyl)acetamide

Cat. No. B3043801
CAS RN: 927676-49-1
M. Wt: 229.06 g/mol
InChI Key: OGBMKMYVARFJGF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07390925B2

Procedure details

Step B (2): To a solution of 4-acetamido-3,5-dichloro-benzonitrile (114 mg, 0.5 mmol) in 5 mL of THF was added lithium aluminum hydride (120 mg, 3.2 mmol) in one portion and the resulting mixture was stirred for 3 h. Sodium sulfate decahydrate (1 g, 3.2 mmol) was added in one portion and the mixture was stirred for 30 min. The solid was filtered off and the filtrate was concentrated. The residue was purified by HPLC to give 4-acetamido-3,5-dichloro-benzylamine (35 mg, 30%). 1H NMR (500 MHz, CD3OD): δ 7.46 (s, 2 H), 3.78 (s, 2H), 2.18 (s, 3 H).
[Compound]
Name
( 2 )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
4-acetamido-3,5-dichloro-benzonitrile
Quantity
114 mg
Type
reactant
Reaction Step One
Name
lithium aluminum hydride
Quantity
120 mg
Type
reactant
Reaction Step One
Name
THF
Quantity
5 mL
Type
solvent
Reaction Step One
Name
Sodium sulfate decahydrate
Quantity
1 g
Type
reactant
Reaction Step Two
Name
4-acetamido-3,5-dichloro-benzylamine
Yield
30%

Identifiers

REACTION_CXSMILES
[C:1]([NH:4][C:5]1[C:12]([Cl:13])=[CH:11][C:8]([C:9]#[N:10])=[CH:7][C:6]=1[Cl:14])(=[O:3])[CH3:2].[H-].[Al+3].[Li+].[H-].[H-].[H-].O.O.O.O.O.O.O.O.O.O.S([O-])([O-])(=O)=O.[Na+].[Na+]>C1COCC1>[C:1]([NH:4][C:5]1[C:6]([Cl:14])=[CH:7][C:8]([CH2:9][NH2:10])=[CH:11][C:12]=1[Cl:13])(=[O:3])[CH3:2] |f:1.2.3.4.5.6,7.8.9.10.11.12.13.14.15.16.17.18.19|

Inputs

Step One
[Compound]
Name
( 2 )
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
4-acetamido-3,5-dichloro-benzonitrile
Quantity
114 mg
Type
reactant
Smiles
C(C)(=O)NC1=C(C=C(C#N)C=C1Cl)Cl
Name
lithium aluminum hydride
Quantity
120 mg
Type
reactant
Smiles
[H-].[Al+3].[Li+].[H-].[H-].[H-]
Name
THF
Quantity
5 mL
Type
solvent
Smiles
C1CCOC1
Step Two
Name
Sodium sulfate decahydrate
Quantity
1 g
Type
reactant
Smiles
O.O.O.O.O.O.O.O.O.O.S(=O)(=O)([O-])[O-].[Na+].[Na+]

Conditions

Stirring
Type
CUSTOM
Details
the resulting mixture was stirred for 3 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
the mixture was stirred for 30 min
Duration
30 min
FILTRATION
Type
FILTRATION
Details
The solid was filtered off
CONCENTRATION
Type
CONCENTRATION
Details
the filtrate was concentrated
CUSTOM
Type
CUSTOM
Details
The residue was purified by HPLC

Outcomes

Product
Details
Reaction Time
 3 h
Name
4-acetamido-3,5-dichloro-benzylamine
Type
product
Smiles
C(C)(=O)NC1=C(C=C(CN)C=C1Cl)Cl
Measurements
Type Value Analysis
AMOUNT: MASS 35 mg
YIELD: PERCENTYIELD 30%
YIELD: CALCULATEDPERCENTYIELD 30%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.